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Compound of Interest

Compound Name: Hypercalin B

Cat. No.: B1241215 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hypercalin B is a naturally occurring acylphloroglucinol derivative isolated from plants of the

Hypericum genus, notably Hypericum acmosepalum and Hypericum calycinum.[1] This

compound has garnered significant interest within the scientific community due to its potent

antibacterial activity, particularly against multidrug-resistant strains of Staphylococcus aureus

(MRSA).[1][2] This technical guide provides a comprehensive overview of the known

physicochemical properties of Hypercalin B, offering crucial data for researchers in drug

discovery and development.

Core Physicochemical Properties
Hypercalin B is a pale yellow amorphous solid.[1] Its fundamental properties are summarized

in the table below.
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Property Value Source

Molecular Formula C₃₃H₄₂O₅ [1]

Molecular Weight 518.68 g/mol MedChemExpress

Appearance Pale yellow amorphous solid [1]

Melting Point Not reported

Solubility
Soluble in hexane and

chloroform
[1][2]

Lipophilicity (LogP) Not reported

pKa Not reported

Spectroscopic Data
The structural elucidation of Hypercalin B was accomplished through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).[1][2]

Mass Spectrometry
Electrospray Ionization Mass Spectrometry (ESI-MS) of Hypercalin B shows a prominent peak

at m/z 519, corresponding to the protonated molecule [M+H]⁺.[1]

UV-Vis Spectroscopy
The ultraviolet-visible (UV-Vis) spectrum of Hypercalin B, recorded in chloroform, exhibits

absorption maxima (λmax) at 360 nm, 285 nm, and 244 nm.[1]

Infrared (IR) Spectroscopy
The infrared (IR) spectrum of Hypercalin B (thin film) displays characteristic absorption bands

at 3370, 3060, 2960, 2920, and 2860 cm⁻¹.[1] These peaks are indicative of various functional

groups present in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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The structure of Hypercalin B was determined using extensive one- and two-dimensional NMR

experiments.[1][2] While specific peak assignments are not detailed in the primary isolation

literature from Hypericum acmosepalum, the proton (¹H) and carbon-¹³ (¹³C) NMR

spectroscopic data were found to be in close agreement with those of Hypercalin B previously

isolated from Hypericum calycinum.[1]

Biological Activity and Mechanism of Action
Hypercalin B demonstrates significant antibacterial activity against a range of multidrug-

resistant Staphylococcus aureus strains, with reported Minimum Inhibitory Concentrations

(MIC) ranging from 0.5 to 128 mg/L.[1][2]

Initial investigations into its mechanism of action have revealed that Hypercalin B does not

inhibit the ATP-dependent MurE ligase from Mycobacterium tuberculosis, an enzyme crucial for

peptidoglycan biosynthesis.[1][2] This finding distinguishes its mode of action from that of some

other antibacterial compounds.

While the precise signaling pathway inhibited by Hypercalin B in S. aureus has not yet been

fully elucidated, research on other acylphloroglucinol derivatives suggests potential

mechanisms. These compounds are known to exert their antibacterial effects through

mechanisms that may include disruption of the bacterial cell membrane and the generation of

reactive oxygen species (ROS), leading to oxidative stress and cell death.[3] Further

investigation is required to confirm if Hypercalin B employs a similar mechanism.

Experimental Protocols
Detailed experimental protocols for the determination of all physicochemical properties of

Hypercalin B are not available in the cited literature. However, standard methodologies for the

characterization of natural products can be applied.

General Workflow for Physicochemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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